Cas no 1060310-06-6 (5-chloro-N-(thiophen-3-yl)methylthiophene-2-sulfonamide)

• Product Name: 5-chloro-N-(thiophen-3-yl)methylthiophene-2-sulfonamide
• CAS No: 1060310-06-6
• MF: C₉H₈ClNO₂S₃
• MW: 293.813317298889
• CID: 6441996
• Update Time: 2025-05-20

5-chloro-N-(thiophen-3-yl)methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(thiophen-3-yl)methylthiophene-2-sulfonamide
• 5-chloro-N-(thiophen-3-ylmethyl)thiophene-2-sulfonamide

• Inchi： 1S/C9H8ClNO2S3/c10-8-1-2-9(15-8)16(12,13)11-5-7-3-4-14-6-7/h1-4,6,11H,5H2
• InChI Key： BTCSOZVAPGBESY-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=CSC=2)(=O)=O)SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-chloro-N-(thiophen-3-yl)methylthiophene-2-sulfonamide

5-Chloro-N-(Thiophen-3-Yl)Methylthiophene-2-Sulfonamide: A Comprehensive Overview

5-Chloro-N-(thiophen-3-yl)methylthiophene-2-sulfonamide, identified by the CAS number 1060310-06-6, is a chemically synthesized compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a chlorine atom at the 5-position and a sulfonamide group at the 2-position. The sulfonamide group is further substituted with a methyl group attached to another thiophene ring at the 3-position, creating a molecule with potential applications in various chemical and biological systems.

The synthesis of 5-chloro-N-(thiophen-3-yl)methylthiophene-2-sulfonamide involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity of the final product. The use of microwave-assisted synthesis and catalytic methods has been reported to significantly reduce reaction times while maintaining the integrity of the molecular structure.

The structural properties of this compound make it an interesting candidate for studying sulfur-based functional materials. The thiophene rings are known for their aromaticity and ability to participate in π–π interactions, which can be exploited in designing new materials for electronic applications. Additionally, the sulfonamide group introduces hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents and its potential for use in pharmaceutical formulations.

Recent studies have explored the electronic properties of 5-chloro-N-(thiophen-3-yl)methylthiophene-2-sulfonamide, particularly its behavior in organic semiconductors. Researchers have found that the compound exhibits moderate electrical conductivity, making it a potential candidate for use in thin-film transistors and flexible electronics. Furthermore, its ability to form self-assembled monolayers has been investigated, highlighting its potential in surface modification and nanotechnology applications.

In terms of biological activity, preliminary assays have shown that 5-chloro-N-(thiophen-3-yl)methylthiophene-2-sulfonamide demonstrates moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound for drug development. However, further studies are required to fully understand its pharmacokinetics and toxicity profile before it can be considered for therapeutic use.

The environmental impact of this compound is another area of interest. Given its sulfur-containing functional groups, it is important to assess its biodegradability and potential toxicity to aquatic organisms. Recent research has focused on developing eco-friendly synthesis routes and evaluating the compound's fate in different environmental compartments.

In conclusion, 5-chloro-N-(thiophen-3-yl)methylthiophene-2-sulfonamide represents a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and analytical techniques, positions it as a valuable tool for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.